Cas no 392238-95-8 (N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide)

N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide is a synthetic organic compound featuring a fused polycyclic acenaphthylene core coupled with a benzenesulfonamido-benzamide moiety. This structure imparts unique physicochemical properties, making it suitable for applications in medicinal chemistry and materials science. The compound's rigid acenaphthylene scaffold enhances stability, while the sulfonamido and benzamide functional groups offer potential for hydrogen bonding and targeted interactions. Its well-defined molecular architecture allows for precise modifications, facilitating research in drug discovery, particularly as a kinase inhibitor or protease modulator. The presence of the 4-methylbenzenesulfonyl group further improves solubility and bioavailability, making it a valuable intermediate in pharmaceutical development.

N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide structure

392238-95-8 structure

Product Name:N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide

CAS No:392238-95-8

MF:C₂₆H₂₂N₂O₃S

MW:442.529485225677

CID:6355823

PubChem ID:4999193

Update Time:2025-06-09

N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide Chemical and Physical Properties

Names and Identifiers

- N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide
- N-(1,2-dihydroacenaphthylen-5-yl)-2-[(4-methylphenyl)sulfonylamino]benzamide
- 392238-95-8
- AKOS024575381
- F0325-0161
- N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylphenylsulfonamido)benzamide
- VU0488302-1
- Oprea1_325524
- Inchi： 1S/C26H22N2O3S/c1-17-9-14-20(15-10-17)32(30,31)28-24-8-3-2-6-22(24)26(29)27-23-16-13-19-12-11-18-5-4-7-21(23)25(18)19/h2-10,13-16,28H,11-12H2,1H3,(H,27,29)
- InChI Key： VDRHMGZYJVXNNR-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(NC1=CC=CC=C1C(NC1=CC=C2CCC3C=CC=C1C2=3)=O)(=O)=O

Computed Properties

Exact Mass: 442.13511374g/mol
Monoisotopic Mass: 442.13511374g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 32
Rotatable Bond Count: 5
Complexity: 770
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 83.6Å²

N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0325-0161-2μmol	N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide	392238-95-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0325-0161-5μmol	N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide	392238-95-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0325-0161-10μmol	N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide	392238-95-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0325-0161-20μmol	N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide	392238-95-8	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0325-0161-1mg	N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide	392238-95-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0325-0161-2mg	N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide	392238-95-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0325-0161-3mg	N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide	392238-95-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0325-0161-4mg	N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide	392238-95-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0325-0161-5mg	N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide	392238-95-8	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0325-0161-10mg	N-(1,2-dihydroacenaphthylen-5-yl)-2-(4-methylbenzenesulfonamido)benzamide	392238-95-8	90%+	10mg	$79.0	2023-05-17